inhibitors

  • (5Z)-5-[1-(hydroxyamino)ethylidene]pyrimidine-2,4-dione
    • CAS RN:
    • 1905453-18-0
    • Molecular Formula:
    • C₆H₇N₃O₃
    • Molecular Weight:
    • 169.14 g/mol
    Description
    NSC232003 is a highly potent and cell-permeable UHRF1 inhibitor, which inhibits DNA methylation in vitro and disrupts DNMT1/UHRF1 interactions at a cellular level.
  • (3S)-5-fluoro-3-[[(2S)-3-methyl-2-(phenylmethoxycarbony...
    • CAS RN:
    • 223568-55-6
    • Molecular Formula:
    • C₁₈H₂₃FN₂O₆
    • Molecular Weight:
    • 382.4 g/mol
    Description
    EP1013 is a broad-spectrum caspase selective inhibitor, used in the research of type 1 diabetes.
  • Dihydrofluorescein diacetate
    • CAS RN:
    • 35340-49-9
    • Molecular Formula:
    • C₂₄H₁₈O₇
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Fluorescent intracellular oxidant probe. Redox sensor. Achieves higher intracellular concentrations resulting in brighter intracellular labelling but is less bright extracellularly than dihydrorhodamine 123. Oxi...
  • L-valyl-L-phenylalanine
    • CAS RN:
    • 3918-92-1
    • Molecular Formula:
    • C₁₄H₂₀N₂O₃
    • Molecular Weight:
    • 264.32 g/mol
    Description
    L-Valyl-L-phenylalanine (Valylphenylalanine;  H-VAL-PHE-OH) has been reported as biocompatible polymer.
  • Cresyl Violet perchlorate
    • CAS RN:
    • 41830-80-2
    • Molecular Formula:
    • C₁₆H₁₂ClN₃O₅
    • Molecular Weight:
    • 361.73 g/mol
    Description
    Cresyl violet is a cationic heterotetracyclic fluorescent dye derived from benzo[a]phenoxazine. It has a role as a fluorochrome. It is an organic heterotetracyclic compound and an organic cation....
  • 4-Hydroxy thalidomide
    • CAS RN:
    • 5054-59-1
    • Molecular Formula:
    • C₁₃H₁₀N₂O₅
    • Molecular Weight:
    • 274.23 g/mol
    Description
    E3 ligase Ligand 2 (4-Hydroxy-thalidomide) is a thalidomide-based cereblon ligand used in the recruitment of CRBN protein. It can be connected to the ligand for protein by a linker to form PROTACs. Thalidomide m...
  • Fructose-2,6-diphosphate
    • CAS RN:
    • 79082-92-1
    • Molecular Formula:
    • C₆H₁₄O₁₂P₂
    • Molecular Weight:
    • 340.12 g/mol
    Description
    D-Fructose 2, 6-bisphosphate, also known as phosphofructokinase activator, belongs to the class of organic compounds known as pentose phosphates. These are carbohydrate derivatives containing a pentose substitut...
  • Zofenopril
    • CAS RN:
    • 81872-10-8
    • Molecular Formula:
    • C₂₂H₂₃NO₄S₂
    • Molecular Weight:
    • 429.6 g/mol
    Description
    Zofenopril is a sulfhydryl angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. As a prodrug, zofenopril is hydrolyzed in vivo into its active form zofenoprilat. Zofenoprilat competitive...
  • (2,5-Dioxopyrrolidin-1-yl) 4-(7-oxofuro[3,2-g]chromen-9...
    • CAS RN:
    • 858128-57-1
    • Molecular Formula:
    • C₁₉H₁₅NO₈
    • Molecular Weight:
    • 385.3 g/mol
    Description
    SPB is a key component of pulmonary surfactant, essential for normal lung function.
  • 4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-...
    • CAS RN:
    • 862896-30-8
    • Molecular Formula:
    • C₁₇H₂₄N₂O₂
    • Molecular Weight:
    • 288.4 g/mol
    Description
    S 38093 is a brain-penetrant antagonist of H3 receptor, with Ki of 8.8, 1.44 and 1.2 µM for rat, mouse and human H3 receptors, respectively.